2-(4-Methoxybenzyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid

• IUPAC Name: 2-[(4-methoxyphenyl)methyl]-1-oxoisoquinoline-4-carboxylic acid
• InChI: InChI=1S/C18H15NO4/c1-23-13-8-6-12(7-9-13)10-19-11-16(18(21)22)14-4-2-3-5-15(14)17(19)20/h2-9,11H,10H2,1H3,(H,21,22)
• InChI Key: DHWHOIWMOJPESM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C=C(C3=CC=CC=C3C2=O)C(=O)O
• Molecular Formula: C18H15NO4
• Molecular Weight: 309.3 g/mol

Description

2-(4-Methoxybenzyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid, also known as MDICA, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. MDICA is a member of the isoquinoline family and has been found to possess a variety of biological activities.

Scientific Research Applications

Synthesis of Alkaloid Structures

• A study outlined a practical method for converting carboxylic acids to the corresponding carboxamides mediated by niobium pentachloride under mild conditions. This process was utilized in the synthesis of 4-aryl-1,2,3,4-tetrahydroisoquinoline alkaloid structures, highlighting the potential application of 2-(4-Methoxybenzyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid in the field of alkaloid synthesis (Nery et al., 2003).

Synthesis of Podands

• Research conducted on the synthesis of podands involving 3,4-dihydroisoquinoline fragments by reacting specific compounds with ethyl cyanoacetate and methyl thiocyanate in concentrated sulfuric acid. This process is an example of the compound's utility in creating podands containing 3,4-dihydroisoquinoline fragments, indicating its versatility in chemical synthesis (Shklyaev & Vshivkova, 2014).

Protection of Carboxylic Acids

• The compound has been used in the efficient protection of carboxylic acids as their p-methoxybenzyl esters under mild conditions, suggesting its role in selective protection of carboxylic acids in the presence of other functional groups (Wang et al., 2000).

Synthesis of Quinoline Derivatives

• The compound has found application in the synthesis of quinoline derivatives, highlighting its significance in medicinal chemistry and drug development. This includes the synthesis of novel 1-cyclopropyl-1,4-dihydro-6-fluoro-7-(substituted secondary amino)-8-methoxy-5-(sub)-4-oxoquinoline-3-carboxylic acids with potential antimycobacterial activity (Senthilkumar et al., 2008).

Catalytic Applications

• The compound is associated with the catalytic activity of oxo-rhenium complexes containing heterocyclic ligands, demonstrating its utility in catalysis and synthetic chemistry (Bernando et al., 2015).